Cas no 1171832-91-9 (1-(thiophene-2-sulfonyl)piperidin-4-amine hydrochloride)

• Product Name: 1-(thiophene-2-sulfonyl)piperidin-4-amine hydrochloride
• CAS No: 1171832-91-9
• MF: C₉H₁₅ClN₂O₂S₂
• MW: 282.810598611832
• MDL: MFCD09863418
• CID: 2174451
• PubChem ID: 42948157
• Update Time: 2025-10-25

1-(thiophene-2-sulfonyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride
• 1-(thiophene-2-sulfonyl)piperidin-4-amine hydrochloride
• 1-(thien-2-ylsulfonyl)piperidin-4-amine hydrochloride
• Z425484784

• MDL： MFCD09863418
• Inchi： 1S/C9H14N2O2S2.ClH/c10-8-3-5-11(6-4-8)15(12,13)9-2-1-7-14-9;/h1-2,7-8H,3-6,10H2;1H
• InChI Key： LUZBGXVAIDTBMX-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=CS1)(N1CCC(CC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(thiophene-2-sulfonyl)piperidin-4-amine hydrochloride

1-(Thiophene-2-Sulfonyl)Piperidin-4-Amine Hydrochloride: A Comprehensive Overview

1-(Thiophene-2-Sulfonyl)Piperidin-4-Amine Hydrochloride (CAS No. 1171832-91-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure combining a thiophene ring, a sulfonyl group, and a piperidine amine, exhibits intriguing properties that make it a valuable subject for research and potential applications in drug development.

The thiophene moiety, a five-membered aromatic ring containing sulfur, is known for its stability and ability to participate in various chemical reactions. In this compound, the thiophene ring is attached to a sulfonyl group via the 2-position. The sulfonyl group (SO₂) is highly electron-withdrawing, which can significantly influence the electronic properties of the molecule. This combination creates a unique environment for potential interactions with biological systems.

The piperidine ring, a six-membered saturated amine-containing structure, adds another layer of complexity to this compound. Piperidine derivatives are well-known for their ability to act as ligands in various biochemical processes. The presence of an amine group at the 4-position of the piperidine ring further enhances the compound's potential for hydrogen bonding and other non-covalent interactions, which are crucial in drug design.

Recent studies have highlighted the importance of sulfonamides, such as this compound, in modulating enzyme activity and receptor binding. For instance, research has shown that sulfonamides can act as inhibitors of certain kinases, which are key targets in cancer therapy. The thiophene-sulfonyl-piperidine system in this compound may offer a novel platform for developing selective inhibitors with improved pharmacokinetic properties.

In terms of synthesis, 1-(Thiophene-2-Sulfonyl)Piperidin-4-Amine Hydrochloride can be prepared through a variety of methods. One common approach involves the reaction of thiophene sulfonyl chloride with piperidine derivatives under appropriate conditions. The hydrochloride salt form is often preferred due to its enhanced solubility and stability compared to the free base.

From an analytical standpoint, this compound can be characterized using advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into the molecular structure, purity, and conformational preferences of the compound.

Looking ahead, the potential applications of 1-(Thiophene-2-Sulfonyl)Piperidin-4-Amine Hydrochloride are vast. Its unique combination of structural features makes it an attractive candidate for exploring new therapeutic targets. For example, ongoing research is investigating its role as a modulator of G-protein coupled receptors (GPCRs), which are implicated in numerous diseases.

In conclusion, 1-(Thiophene-2-Sulfonyl)Piperidin-4-Amine Hydrochloride (CAS No. 1171832-91-9) stands out as a promising compound with significant potential in drug discovery and development. Its distinctive chemical structure and functional groups provide a rich platform for exploring novel biological activities and therapeutic applications.